Cas no 20401-33-6 (2,4,6-Trichloro-5-pyrimidineacetic acid)

• Product Name: 2,4,6-Trichloro-5-pyrimidineacetic acid
• CAS No: 20401-33-6
• MF: C₆H₃Cl₃N₂O₂
• MW: 241.459218263626
• CID: 254026
• PubChem ID: 3621135
• Update Time: 2023-10-30

2,4,6-Trichloro-5-pyrimidineacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichloro-5-pyrimidineacetic acid
• 5-Pyrimidineaceticacid, 2,4,6-trichloro-
• (2,4,6-trichloropyrimidin-5-yl)acetic acid
• AC1MUNDW
• AG-E-49541
• AK-45525
• CTK1A1658
• SCHEMBL11241934
• 5-Pyrimidineaceticacid,2,4,6-trichloro-
• 2-(2,4,6-trichloropyrimidin-5-yl)acetic Acid
• 20401-33-6

• Inchi： 1S/C6H3Cl3N2O2/c7-4-2(1-3(12)13)5(8)11-6(9)10-4/h1H2,(H,12,13)
• InChI Key： JLBBIHWKLIVGRP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(N=1)Cl)Cl)CC(=O)O

Computed Properties

• Exact Mass: 239.92619
• Monoisotopic Mass: 239.926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08